6-Amino-2-[({1-[3-(trifluoromethyl)phenyl]-1H-tetraazol-5-yl}methyl)sulfanyl]-4(3H)-pyrimidinone
6-Amino-2-[({1-[3-(trifluoromethyl)phenyl]-1H-tetraazol-5-yl}methyl)sulfanyl]-4(3H)-pyrimidinone
Brand Name:
Vulcanchem
CAS No.:
898645-48-2
VCID:
VC0360243
InChI:
InChI=1S/C13H10F3N7OS/c14-13(15,16)7-2-1-3-8(4-7)23-10(20-21-22-23)6-25-12-18-9(17)5-11(24)19-12/h1-5H,6H2,(H3,17,18,19,24)
SMILES:
C1=CC(=CC(=C1)N2C(=NN=N2)CSC3=NC(=O)C=C(N3)N)C(F)(F)F
Molecular Formula:
C13H10F3N7OS
Molecular Weight:
369.33g/mol
6-Amino-2-[({1-[3-(trifluoromethyl)phenyl]-1H-tetraazol-5-yl}methyl)sulfanyl]-4(3H)-pyrimidinone
CAS No.: 898645-48-2
Main Products
VCID: VC0360243
Molecular Formula: C13H10F3N7OS
Molecular Weight: 369.33g/mol
![6-Amino-2-[({1-[3-(trifluoromethyl)phenyl]-1H-tetraazol-5-yl}methyl)sulfanyl]-4(3H)-pyrimidinone - 898645-48-2](/images/no_structure.jpg)
| CAS No. | 898645-48-2 |
|---|---|
| Product Name | 6-Amino-2-[({1-[3-(trifluoromethyl)phenyl]-1H-tetraazol-5-yl}methyl)sulfanyl]-4(3H)-pyrimidinone |
| Molecular Formula | C13H10F3N7OS |
| Molecular Weight | 369.33g/mol |
| IUPAC Name | 6-amino-2-[[1-[3-(trifluoromethyl)phenyl]tetrazol-5-yl]methylsulfanyl]-1H-pyrimidin-4-one |
| Standard InChI | InChI=1S/C13H10F3N7OS/c14-13(15,16)7-2-1-3-8(4-7)23-10(20-21-22-23)6-25-12-18-9(17)5-11(24)19-12/h1-5H,6H2,(H3,17,18,19,24) |
| Standard InChIKey | IWCKUYWLVANMLD-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)N2C(=NN=N2)CSC3=NC(=O)C=C(N3)N)C(F)(F)F |
| SMILES | C1=CC(=CC(=C1)N2C(=NN=N2)CSC3=NC(=O)C=C(N3)N)C(F)(F)F |
| Canonical SMILES | C1=CC(=CC(=C1)N2C(=NN=N2)CSC3=NC(=O)C=C(N3)N)C(F)(F)F |
| PubChem Compound | 8032621 |
| Last Modified | Nov 09 2021 |
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